Cas no 477334-12-6 (1-(4-METHYLPHENYL)-3-(4-PHENOXYANILINO)-1-PROPANONE)

• Product Name: 1-(4-METHYLPHENYL)-3-(4-PHENOXYANILINO)-1-PROPANONE
• CAS No: 477334-12-6
• MF: C₂₂H₂₁NO₂
• MW: 331.407645940781
• CID: 3028417
• PubChem ID: 3620553
• Update Time: 2025-06-29

1-(4-METHYLPHENYL)-3-(4-PHENOXYANILINO)-1-PROPANONE Chemical and Physical Properties

Names and Identifiers

• 1-(4-METHYLPHENYL)-3-(4-PHENOXYANILINO)-1-PROPANONE
• 1-(4-methylphenyl)-3-[(4-phenoxyphenyl)amino]propan-1-one
• 651-064-7
• 1-(4-Methylphenyl)-3-((4-phenoxyphenyl)amino)-1-propanone
• DTXSID601196937
• 3-((4-Phenoxyphenyl)amino)-1-(p-tolyl)propan-1-one
• 1-(4-methylphenyl)-3-(4-phenoxyanilino)propan-1-one
• 1-(4-Methylphenyl)-3-[(4-phenoxyphenyl)amino]-1-propanone
• JS-2542
• 477334-12-6
• AKOS005108463
• SB83482

• Inchi： 1S/C22H21NO2/c1-17-7-9-18(10-8-17)22(24)15-16-23-19-11-13-21(14-12-19)25-20-5-3-2-4-6-20/h2-14,23H,15-16H2,1H3
• InChI Key： PNEOGJGFYMZWQM-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1)NCCC(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 331.157228913Da
• Monoisotopic Mass: 331.157228913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 1-(4-METHYLPHENYL)-3-(4-PHENOXYANILINO)-1-PROPANONE

1-(4-METHYLPHENYL)-3-(4-PHENOXYANILINO)-1-PROPANONE (CAS No. 477334-12-6)

1-(4-METHYLPHENYL)-3-(4-PHENOXYANILINO)-1-PROPANONE is a complex organic compound with the CAS registry number 477334-12-6. This compound belongs to the class of ketones and features a unique structure that combines aromatic and aliphatic components. The molecule consists of a propanone backbone, with a 4-methylphenyl group attached at the first carbon and a 4-phenoxyanilino group at the third carbon. This combination makes it a valuable compound in various chemical and pharmaceutical applications.

The synthesis of 1-(4-METHYLPHENYL)-3-(4-PHENOXYANILINO)-1-PROPANONE involves multi-step organic reactions, often utilizing coupling agents and protecting groups to achieve the desired structure. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. Researchers have also explored green chemistry approaches to minimize environmental impact during its manufacturing process.

One of the most significant applications of this compound lies in its potential as a precursor in drug development. Its structure provides a versatile platform for modifying pharmacokinetic properties, such as solubility and bioavailability. Studies have shown that derivatives of this compound exhibit promising activity in anti-inflammatory and anticancer assays, making it a subject of interest in medicinal chemistry.

In addition to its pharmaceutical applications, 1-(4-METHYLPHENYL)-3-(4-PHENOXYANILINO)-1-PROPANONE has been investigated for its role in materials science. Its aromatic substituents contribute to electronic properties, making it a candidate for use in organic semiconductors and optoelectronic devices. Recent research has focused on optimizing its stability under various conditions to enhance its performance in these applications.

The physical properties of this compound, including its melting point, boiling point, and solubility, are critical factors influencing its utility. Experimental data indicate that it has moderate solubility in common organic solvents, which facilitates its handling during chemical transformations. Its stability under thermal and oxidative conditions has also been evaluated, providing insights into its suitability for large-scale industrial processes.

From an environmental perspective, understanding the degradation pathways of 1-(4-METHYLPHENYL)-3-(4-PHENOXYANILINO)-1-PROPANONE is essential for assessing its ecological impact. Studies have shown that it undergoes biodegradation under aerobic conditions, albeit at a slower rate compared to simpler organic compounds. This information is crucial for developing waste management strategies and ensuring compliance with environmental regulations.

In conclusion, 1-(4-METHYLPHENYL)-3-(4-PHENOXYANILINO)-1-PROPANONE (CAS No. 477334-12-6) is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern scientific research. Continued exploration into its properties and potential uses will undoubtedly unlock new opportunities for innovation in various industries.